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Compound of Interest

Compound Name: Urotensin II (114-124), human TFA

Cat. No.: B15605310 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Urotensin II (U-II) is a potent neuropeptide that exerts a variety of biological effects, primarily

through the activation of the G protein-coupled receptor (GPCR), the Urotensin II receptor (UT),

also known as GPR14.[1][2] The human form of U-II is an 11-amino acid cyclic peptide, and its

fragment (114-124) retains the biological activity of the full-length peptide.[3][4][5][6][7] Upon

binding to the UT receptor, U-II initiates a signaling cascade that leads to an increase in

intracellular calcium concentration, making it a key target for drug discovery in areas such as

cardiovascular disease.[2][8][9] This application note provides a detailed protocol for a calcium

mobilization assay using Urotensin II (114-124) to functionally characterize the UT receptor,

suitable for high-throughput screening (HTS) applications.

Signaling Pathway of Urotensin II Receptor

The Urotensin II receptor (UT) is coupled to the Gαq/11 G protein subunit.[1][8] Upon agonist

binding, the activated Gαq/11 subunit stimulates phospholipase C (PLC), which in turn

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)

and diacylglycerol (DAG).[8] IP3 binds to its receptor on the endoplasmic/sarcoplasmic

reticulum, triggering the release of stored intracellular calcium (Ca2+), which can be detected

by calcium-sensitive fluorescent dyes.[8]
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1. Cell Plating
Seed UT-expressing cells in a 384-well plate.

2. Incubation
Incubate overnight at 37°C, 5% CO₂.

3. Dye Loading
Add calcium-sensitive dye to each well.

4. Incubation
Incubate for 1 hour at 37°C, 5% CO₂.

6. FLIPR Assay
Measure baseline fluorescence, add compound, and record fluorescence change.

5. Compound Plate Preparation
Prepare serial dilutions of Urotensin II (114-124).

7. Data Analysis
Calculate EC50 values from the dose-response curve.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

